Cas no 2137596-75-7 (4-(5-bromo-2-iodophenyl)morpholin-3-one)

• Product Name: 4-(5-bromo-2-iodophenyl)morpholin-3-one
• CAS No: 2137596-75-7
• MF: C₁₀H₉BrINO₂
• MW: 381.992434263229
• CID: 5896554
• PubChem ID: 165482138
• Update Time: 2025-08-02

4-(5-bromo-2-iodophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-iodophenyl)morpholin-3-one
• 2137596-75-7
• EN300-1086080

• Inchi： 1S/C10H9BrINO2/c11-7-1-2-8(12)9(5-7)13-3-4-15-6-10(13)14/h1-2,5H,3-4,6H2
• InChI Key： CFVMPUPOCNFHSW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1N1C(COCC1)=O)Br

Computed Properties

• Exact Mass: 380.88614g/mol
• Monoisotopic Mass: 380.88614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(5-bromo-2-iodophenyl)morpholin-3-one

4-(5-Bromo-2-Iodophenyl)Morpholin-3-One: A Comprehensive Overview

The compound 4-(5-bromo-2-iodophenyl)morpholin-3-one, with the CAS number 2137596-75-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of morpholinones, which are known for their diverse biological activities. The presence of bromine and iodine substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable candidate for various research applications.

Recent studies have highlighted the potential of 4-(5-bromo-2-iodophenyl)morpholin-3-one as a promising lead compound in drug discovery. Researchers have demonstrated its ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The bromine and iodine substituents play a crucial role in enhancing the compound's bioavailability and selectivity, which are critical factors in drug development.

The synthesis of 4-(5-bromo-2-iodophenyl)morpholin-3-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the bromine and iodine groups is achieved through electrophilic aromatic substitution, followed by cyclization to form the morpholinone ring. This process ensures high purity and structural integrity, making it suitable for advanced biological assays.

In terms of pharmacokinetics, 4-(5-bromo-2-iodophenyl)morpholin-3-one exhibits favorable properties, including moderate solubility and permeability. These characteristics enhance its ability to cross biological membranes, which is essential for achieving therapeutic concentrations in target tissues. Recent in vivo studies have shown that the compound demonstrates minimal toxicity at therapeutic doses, further supporting its potential as a drug candidate.

The biological activity of 4-(5-bromo-2-iodophenyl)morpholin-3-one is primarily attributed to its interaction with specific protein targets. For instance, it has been shown to inhibit key enzymes involved in inflammation and oxidative stress, which are implicated in chronic diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the compound has exhibited anti-proliferative effects against various cancer cell lines, suggesting its potential role in oncology.

The development of 4-(5-bromo-2-iodophenyl)morpholin-3-one as a therapeutic agent is further supported by its structural versatility. The bromine and iodine substituents provide ample opportunities for further chemical modification, enabling researchers to optimize its pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive candidate for combinatorial chemistry approaches.

In conclusion, 4-(5-bromo-2-iodophenyl)morpholin-3-one, with CAS number 2137596-75-, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a leading candidate for future drug development efforts. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.